Cas no 2091246-35-2 (1-(1-Acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-Acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2091246-35-2
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 4771516
• PubChem ID: 121208689
• Update Time: 2024-11-07

1-(1-Acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-(1-acetylpiperidin-3-yl)triazole-4-carbaldehyde
• 2091246-35-2
• starbld0013106
• AKOS026718091
• F2157-0249
• 1-(1-Acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H14N4O2/c1-8(16)13-4-2-3-10(6-13)14-5-9(7-15)11-12-14/h5,7,10H,2-4,6H2,1H3
• InChI Key： LAXGVVPWOHJYEL-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C1)N1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.1